Cas no 97374-49-7 (Adenosine, N-cyclobutyl-)

• Product Name: Adenosine, N-cyclobutyl-
• CAS No: 97374-49-7
• MF: C₁₄H₁₉N₅O₄
• MW: 321.331762552261
• CID: 3031683
• PubChem ID: 10358690
• Update Time: 2025-04-21

Adenosine, N-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-cyclobutyl-
• (2R,3R,4S,5R)-2-[6-(cyclobutylamino)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• BDBM50452201
• CHEMBL569275
• (2R,3R,4S,5R)-2-(6-(cyclobutylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• SCHEMBL9793271
• n6-cyclobutyladenosine
• (2R,3R,4S,5R)-2-[6-(cyclobutylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 97374-49-7

• Inchi： 1S/C14H19N5O4/c20-4-8-10(21)11(22)14(23-8)19-6-17-9-12(15-5-16-13(9)19)18-7-2-1-3-7/h5-8,10-11,14,20-22H,1-4H2,(H,15,16,18)/t8-,10-,11-,14-/m1/s1
• InChI Key： LDCLWBBQUVOXBH-IDTAVKCVSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC1CCC1)O)O

Computed Properties

• Exact Mass: 321.14370410g/mol
• Monoisotopic Mass: 321.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides